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Compound of Interest

Compound Name: 4'-Chloroacetoacetanilide

Cat. No.: B1666718

This guide provides comprehensive technical information on 4'-Chloroacetoacetanilide, a
chemical compound of interest to researchers, scientists, and professionals in the field of drug
development. The document outlines its core physicochemical properties and provides a
detailed methodology for its synthesis.

Core Physicochemical Data

Quantitative data for 4'-Chloroacetoacetanilide is summarized in the table below for ease of
reference and comparison.

Property Value Source

Molecular Formula C10H10CINO2 [1112]

Molecular Weight 211.65 g/mol [3]

CAS Number 101-92-8 [1][2]
Off-white to beige crystalline

Appearance [1]
powder

Melting Point 131-134 °C [4]

Experimental Protocols

Synthesis of 4'-Chloroacetoacetanilide
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The following protocol details a representative method for the synthesis of 4'-
Chloroacetoacetanilide, derived from established chemical literature. This procedure involves
the reaction of 4-chloroaniline with ethyl acetoacetate.

Materials and Equipment:

e 4-Chloroaniline

o Ethyl acetoacetate

e Toluene

e Round-bottom flask

e Reflux condenser

e Heating mantle with magnetic stirrer
e Beaker

e Buchner funnel and flask
« Filter paper

e Crystallizing dish

e Melting point apparatus
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and a
reflux condenser, combine 4-chloroaniline (1 molar equivalent) and ethyl acetoacetate (1.1
molar equivalents) in a minimal amount of toluene to facilitate mixing.

o Heating and Reflux: Heat the reaction mixture to reflux using a heating mantle. Maintain a
gentle reflux for a period of 2-3 hours. The progress of the reaction can be monitored using
thin-layer chromatography (TLC).

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b1666718?utm_src=pdf-body
https://www.benchchem.com/product/b1666718?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Cooling and Crystallization: After the reaction is complete, as indicated by TLC, remove the
flask from the heating mantle and allow it to cool to room temperature. As the solution cools,
the 4'-Chloroacetoacetanilide product will begin to crystallize.

« |solation of Product: Collect the crystalline product by vacuum filtration using a Biichner
funnel. Wash the crystals with a small amount of cold toluene to remove any unreacted

starting materials.

e Drying: Dry the collected crystals in a crystallizing dish at room temperature or in a vacuum
oven at a low temperature to remove any residual solvent.

o Characterization: Determine the melting point of the dried product and compare it to the
literature value. Further characterization can be performed using spectroscopic methods
such as *H NMR and IR spectroscopy to confirm the structure and purity of the synthesized
4'-Chloroacetoacetanilide.

Visualized Experimental Workflow

The following diagram illustrates the key stages of the synthesis protocol described above.
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Caption: Workflow for the synthesis of 4'-Chloroacetoacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1666718?utm_src=pdf-body
https://www.benchchem.com/product/b1666718?utm_src=pdf-body
https://www.benchchem.com/product/b1666718?utm_src=pdf-body-img
https://www.benchchem.com/product/b1666718?utm_src=pdf-body
https://www.benchchem.com/product/b1666718?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. 4'-Chloroacetoacetanilide | 101-92-8 [chemicalbook.com]

e 2. pschemicals.com [pschemicals.com]

e 3. 4'-Chloroacetoacetanilide | 101-92-8 [sigmaaldrich.com]

e 4. 4'-Chloroacetoacetanilide | CAS#:101-92-8 | Chemsrc [chemsrc.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 4'-
Chloroacetoacetanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666718#4-chloroacetoacetanilide-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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